Cas no 2229417-72-3 (5-(dimethoxymethyl)-1,2-oxazol-3-amine)

• Product Name: 5-(dimethoxymethyl)-1,2-oxazol-3-amine
• CAS No: 2229417-72-3
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 6410591
• PubChem ID: 165609176
• Update Time: 2025-11-06

5-(dimethoxymethyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(dimethoxymethyl)-1,2-oxazol-3-amine
• 2229417-72-3
• EN300-1736719

• Inchi： 1S/C6H10N2O3/c1-9-6(10-2)4-3-5(7)8-11-4/h3,6H,1-2H3,(H2,7,8)
• InChI Key： AKNXJTCUKCPQPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(N)=NO1)OC

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(dimethoxymethyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(dimethoxymethyl)-1,2-oxazol-3-amine (CAS No. 2229417-72-3)

The compound 5-(dimethoxymethyl)-1,2-oxazol-3-amine (CAS No. 2229417-72-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxymethyl and oxazol-3-amine moieties, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The growing demand for novel small-molecule therapeutics and crop protection agents has further highlighted the importance of this compound.

In recent years, the scientific community has focused on optimizing the synthesis of 5-(dimethoxymethyl)-1,2-oxazol-3-amine to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance efficiency. This aligns with the broader trend of green chemistry, where minimizing waste and energy consumption is paramount. Additionally, the compound's stability under various conditions makes it a reliable candidate for industrial-scale production, addressing the need for scalable chemical processes in modern manufacturing.

The pharmacological potential of 5-(dimethoxymethyl)-1,2-oxazol-3-amine is another area of intense study. Preliminary studies suggest its derivatives may exhibit anti-inflammatory and antimicrobial properties, which are highly relevant in the era of antibiotic resistance. As the global healthcare sector seeks new ways to combat resistant pathogens, this compound could play a pivotal role in developing next-generation treatments. Furthermore, its structural similarity to known kinase inhibitors has sparked interest in its use for cancer therapy, a topic frequently searched in academic and medical databases.

From an agrochemical perspective, 5-(dimethoxymethyl)-1,2-oxazol-3-amine serves as a precursor for pesticide and herbicide formulations. With the increasing emphasis on sustainable agriculture, researchers are investigating its role in creating environmentally friendly pest control solutions. The compound's ability to degrade into non-toxic byproducts aligns with regulatory demands for low-residue crop protection products, a key concern for farmers and policymakers alike.

The commercial availability of 5-(dimethoxymethyl)-1,2-oxazol-3-amine (CAS No. 2229417-72-3) has also expanded, with suppliers offering high-purity grades for research and development. This accessibility has facilitated its adoption in high-throughput screening campaigns, where rapid identification of bioactive molecules is critical. As the pharmaceutical and agrochemical industries continue to innovate, this compound is poised to remain a valuable tool for scientists exploring new frontiers in molecular design.

In conclusion, 5-(dimethoxymethyl)-1,2-oxazol-3-amine represents a compelling case study in the intersection of chemistry and applied sciences. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its relevance in addressing contemporary challenges. As research progresses, this compound is likely to feature prominently in discussions about next-generation therapeutics and eco-friendly agrochemicals, making it a subject of enduring interest for both academia and industry.